Cas no 61421-99-6 (4-Undecene-1,5,11-tricarboxylic acid)

4-Undecene-1,5,11-tricarboxylic acid structure
61421-99-6 structure
Product Name:4-Undecene-1,5,11-tricarboxylic acid
CAS No:61421-99-6
MF:C14H22O6
MW:286.320885181427
CID:480097
PubChem ID:54558810
Update Time:2025-04-19

4-Undecene-1,5,11-tricarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Undecene-1,5,11-tricarboxylic acid
    • undec-4-ene-1,5,11-tricarboxylic acid
    • 6-carboxy-5-tridecenedioic acid
    • DTXSID60712197
    • 61421-99-6
    • Inchi: 1S/C14H22O6/c15-12(16)9-4-2-1-3-7-11(14(19)20)8-5-6-10-13(17)18/h8H,1-7,9-10H2,(H,15,16)(H,17,18)(H,19,20)
    • InChI Key: ZPBNGTGYOARKQW-UHFFFAOYSA-N
    • SMILES: OC(C(=CCCCC(=O)O)CCCCCCC(=O)O)=O

Computed Properties

  • Exact Mass: 286.14166
  • Monoisotopic Mass: 286.14163842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 12
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.1
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • PSA: 111.9
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